DIISOPROPYL METHYLPHOSPHONATE
DIISOPROPYL METHYLPHOSPHONATE
Diisopropyl methylphosphonate is a chemical by-product resulting from the manufacture of Sarin (GB), a nerve gas that was produced by the Army in the 1950s. A chemical by-product is a chemical that is formed while making another substance. Sarin was produced and stored only in the Rocky Mountain Arsenal outside of Denver, Colorado. Production of Sarin in the United States was discontinued in 1957. Diisopropyl methylphosphonate is not known to occur naturally in the environment. It is not likely to be produced in the United States in the future because of the signing of a chemical treaty that bans the use, production, and stockpiling of poison gases. Diisopropyl methylphosphonate is a colorless liquid. Other names for it are DIMP, diisopropyl methane-phosphonate, phosphonic acid, and methyl-bis-(1-methylethyl)ester.
Diisopropyl methylphosphonate is an organic phosphonate that is the diisopropyl ester of methylphosphonic acid. It derives from a methylphosphonic acid.
Diisopropyl methylphosphonate is an organic phosphonate that is the diisopropyl ester of methylphosphonic acid. It derives from a methylphosphonic acid.
Brand Name:
Vulcanchem
CAS No.:
1445-75-6
VCID:
VC0075052
InChI:
InChI=1S/C7H17O3P/c1-6(2)9-11(5,8)10-7(3)4/h6-7H,1-5H3
SMILES:
CC(C)OP(=O)(C)OC(C)C
Molecular Formula:
C7H17O3P
Molecular Weight:
180.18 g/mol
DIISOPROPYL METHYLPHOSPHONATE
CAS No.: 1445-75-6
Main Products
VCID: VC0075052
Molecular Formula: C7H17O3P
Molecular Weight: 180.18 g/mol
| CAS No. | 1445-75-6 |
|---|---|
| Product Name | DIISOPROPYL METHYLPHOSPHONATE |
| Molecular Formula | C7H17O3P |
| Molecular Weight | 180.18 g/mol |
| IUPAC Name | 2-[methyl(propan-2-yloxy)phosphoryl]oxypropane |
| Standard InChI | InChI=1S/C7H17O3P/c1-6(2)9-11(5,8)10-7(3)4/h6-7H,1-5H3 |
| Standard InChIKey | WOAFDHWYKSOANX-UHFFFAOYSA-N |
| SMILES | CC(C)OP(=O)(C)OC(C)C |
| Canonical SMILES | CC(C)OP(=O)(C)OC(C)C |
| Boiling Point | 121.05 °C @ 10 mm Hg |
| Density | 0.976 |
| Description | Diisopropyl methylphosphonate is a chemical by-product resulting from the manufacture of Sarin (GB), a nerve gas that was produced by the Army in the 1950s. A chemical by-product is a chemical that is formed while making another substance. Sarin was produced and stored only in the Rocky Mountain Arsenal outside of Denver, Colorado. Production of Sarin in the United States was discontinued in 1957. Diisopropyl methylphosphonate is not known to occur naturally in the environment. It is not likely to be produced in the United States in the future because of the signing of a chemical treaty that bans the use, production, and stockpiling of poison gases. Diisopropyl methylphosphonate is a colorless liquid. Other names for it are DIMP, diisopropyl methane-phosphonate, phosphonic acid, and methyl-bis-(1-methylethyl)ester. Diisopropyl methylphosphonate is an organic phosphonate that is the diisopropyl ester of methylphosphonic acid. It derives from a methylphosphonic acid. |
| Solubility | 0.89 M In water, 1.50X10+3 mg/l @ 25 °C Water solubility = 160 g/L at 25 °C |
| Synonyms | diisopropyl methylphosphonate DIMP |
| Vapor Pressure | 0.28 mmHg 0.28 mm Hg @ 25 °C |
| PubChem Compound | 3073 |
| Last Modified | Nov 11 2021 |
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